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Compound Name: N-Valeryl-D-glucosamine

Cat. No.: B15549900 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature detailing the specific effects of N-Valeryl-D-glucosamine on

metabolic pathways is currently limited. This guide provides an in-depth overview of the known

metabolic effects of its parent molecule, D-glucosamine, and other N-acyl-D-glucosamine

derivatives. This information is intended to serve as a foundation for future research and to

hypothesize the potential metabolic impact of N-Valeryl-D-glucosamine.

Introduction
N-Valeryl-D-glucosamine is a derivative of D-glucosamine, an amino sugar that is a

fundamental building block for the biosynthesis of glycosylated proteins and lipids.[1] While D-

glucosamine and its more extensively studied derivative, N-acetyl-D-glucosamine (NAG), have

been the subject of numerous metabolic studies, N-Valeryl-D-glucosamine remains a

comparatively under-researched molecule.[1][2] It is commercially available as a biochemical

reagent and is explored for its potential in pharmaceutical and cosmetic applications due to its

enhanced solubility and stability conferred by the valeryl group.[3]

The metabolic fate and impact of N-Valeryl-D-glucosamine are of significant interest to

researchers, particularly in the context of drug development for metabolic disorders, anti-

inflammatory therapies, and oncology.[3] This guide will synthesize the current understanding

of how related glucosamine compounds influence key metabolic pathways, providing a

framework for investigating N-Valeryl-D-glucosamine.
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Potential Interaction with Key Metabolic Pathways
Based on the known functions of D-glucosamine and other N-acyl derivatives, N-Valeryl-D-
glucosamine could potentially influence several central metabolic pathways. The addition of

the valeryl group, a five-carbon acyl chain, may alter its cellular uptake, substrate specificity for

enzymes, and overall biological activity compared to D-glucosamine or N-acetyl-D-

glucosamine.

The Hexosamine Biosynthetic Pathway (HBP)
The Hexosamine Biosynthetic Pathway (HBP) is a critical metabolic route that utilizes glucose

to produce uridine diphosphate N-acetylglucosamine (UDP-GlcNAc).[4][5] UDP-GlcNAc is an

essential substrate for N-linked and O-linked glycosylation of proteins, processes that are vital

for protein folding, stability, and function.[4][5]

D-glucosamine can enter the HBP downstream of the rate-limiting enzyme, glutamine:fructose-

6-phosphate amidotransferase (GFAT), by being phosphorylated to glucosamine-6-phosphate.

[5] This can lead to an increased flux through the HBP. It is plausible that N-Valeryl-D-
glucosamine, after potential deacylation to D-glucosamine, could also fuel this pathway.
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Fig. 1: The Hexosamine Biosynthetic Pathway and potential entry of N-Valeryl-D-
Glucosamine.
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Glycolysis
D-glucosamine has been shown to inhibit glycolysis in various cell types.[6][7] This inhibition is

thought to occur through competition with glucose for the enzyme hexokinase, the first rate-

limiting step of glycolysis.[7] Additionally, D-glucosamine can inhibit other glycolytic enzymes

such as glyceraldehyde-3-phosphate dehydrogenase and lactate dehydrogenase.[6] This leads

to a reduction in lactate production and a decrease in cellular ATP levels, particularly at higher

concentrations of D-glucosamine.[6] It is conceivable that N-Valeryl-D-glucosamine could

exert similar inhibitory effects on glycolysis, potentially after being metabolized to D-

glucosamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/37107691/
https://pubmed.ncbi.nlm.nih.gov/37107691/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138107/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10138107/
https://pubmed.ncbi.nlm.nih.gov/1168507/
https://pubmed.ncbi.nlm.nih.gov/1168507/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12062862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12062862/
https://www.benchchem.com/product/b15549900#n-valeryl-d-glucosamine-and-its-effect-on-metabolic-pathways
https://www.benchchem.com/product/b15549900#n-valeryl-d-glucosamine-and-its-effect-on-metabolic-pathways
https://www.benchchem.com/product/b15549900#n-valeryl-d-glucosamine-and-its-effect-on-metabolic-pathways
https://www.benchchem.com/product/b15549900#n-valeryl-d-glucosamine-and-its-effect-on-metabolic-pathways
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15549900?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15549900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

